Cas no 1031058-48-6 (5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide
• CAS No: 1031058-48-6
• MF: C₁₄H₁₁Cl₃N₂O₃
• MW: 361.60774064064
• CID: 5843088
• PubChem ID: 41776062
• Update Time: 2025-05-21

5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide
• 1031058-48-6
• AKOS033837317
• Z226600194
• EN300-26593685

• Inchi： 1S/C14H11Cl3N2O3/c1-21-11-4-8(15)10(5-12(11)22-2)19-14(20)7-3-9(16)13(17)18-6-7/h3-6H,1-2H3,(H,19,20)
• InChI Key： DHTNDRGATGYRGQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(C1C=NC(=C(C=1)Cl)Cl)=O)OC)OC

Computed Properties

• Exact Mass: 359.983525g/mol
• Monoisotopic Mass: 359.983525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide (CAS No. 1031058-48-6)

5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide (CAS No. 1031058-48-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carboxamide structure, is often explored for its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or intermediate in drug synthesis, making it a valuable asset in modern medicinal chemistry.

The molecular structure of 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide features multiple functional groups, including chloro and methoxy substituents, which contribute to its reactivity and binding properties. These structural attributes are critical for its potential role in targeting specific enzymes or receptors. Recent studies have highlighted its relevance in the development of anticancer agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics in the pharmaceutical industry.

One of the key advantages of 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide is its versatility in synthetic chemistry. It serves as a building block for more complex molecules, enabling researchers to design derivatives with enhanced efficacy and selectivity. This adaptability makes it a popular choice in high-throughput screening and structure-activity relationship (SAR) studies, where optimizing lead compounds is essential for drug discovery.

In addition to its pharmaceutical applications, 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide has potential uses in agrochemical formulations. Its structural features may contribute to the development of new pesticides or herbicides, addressing challenges in crop protection and sustainable agriculture. As the agricultural sector seeks eco-friendly solutions, this compound could play a pivotal role in next-generation formulations.

The synthesis of 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and halogenation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for downstream applications. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure the compound meets rigorous quality standards.

From a commercial perspective, the demand for 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide is driven by its utility in contract research organizations (CROs) and pharmaceutical companies. Suppliers often provide custom synthesis services to meet the specific needs of clients, further highlighting its importance in the chemical industry. Additionally, its inclusion in screening libraries underscores its relevance in early-stage drug discovery.

Safety and handling protocols for 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide adhere to standard laboratory practices. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use.

Looking ahead, the future of 5,6-dichloro-N-(2-chloro-4,5-dimethoxyphenyl)pyridine-3-carboxamide appears promising, with ongoing investigations into its mechanistic pathways and therapeutic potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug development and chemical innovation. Its role in addressing unmet medical and agricultural needs positions it as a compound of enduring significance.